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For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethoxyfen-ethyl (CAS No. 131086-42-5) is a member of the diphenyl ether class of herbicides.
[1] Its herbicidal activity stems from the inhibition of the enzyme protoporphyrinogen oxidase
(PPO), a key enzyme in the chlorophyll and heme biosynthetic pathways in plants. This guide
provides a comprehensive overview of the available technical information for Ethoxyfen-ethyl,
including its chemical properties, mechanism of action, and relevant (though limited)
toxicological data. Due to the scarcity of publicly available data specific to Ethoxyfen-ethyl,
this guide incorporates representative experimental protocols and data from closely related
diphenyl ether herbicides to provide a functional framework for research and development.

Chemical and Physical Properties

Ethoxyfen-ethyl is a synthetic organic molecule with a complex structure featuring a diphenyl
ether linkage. It is recognized by several synonyms, including Buvirex and Fulumi.[2] The
fundamental chemical and physical properties are summarized below.
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Property Value Source
CAS Number 131086-42-5 [3]
Molecular Formula C19H15CI2F30s5 [3]
Molecular Weight 451.22 g/mol [2][3]
(2S)-1-ethoxy-1-oxopropan-2-
yl 2-chloro-5-[2-chloro-4-
IUPAC Name _
(trifluoromethyl)phenoxylbenzo
ate
CCOC(=0)C(C)OC(=0)C1=C(
Canonical SMILES C=CC(=C1)0C2=C(C=C(C=C [3]
2)C(F)(F)F)ChCl
XSPXBDRGNLATSI-
InChl Key
LLVKDONJSA-N
Solid (deduced from related
Appearance N/A
compounds)
Solubility Data not available N/A
Melting Point Data not available N/A
Boiling Point Data not available N/A

Mechanism of Action: Protoporphyrinogen Oxidase

(PPO) Inhibition

The primary mechanism of action for Ethoxyfen-ethyl, like other diphenyl ether herbicides, is
the inhibition of protoporphyrinogen oxidase (PPO). PPO is a critical enzyme in the tetrapyrrole
biosynthesis pathway, responsible for the oxidation of protoporphyrinogen IX to protoporphyrin
IX.

Signaling Pathway of PPO Inhibition

The inhibition of PPO by Ethoxyfen-ethyl leads to a cascade of events resulting in plant cell
death. The accumulated protoporphyrinogen IX leaks from the plastid and is rapidly oxidized to
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protoporphyrin IX in the cytoplasm. In the presence of light and oxygen, protoporphyrin 1X acts
as a potent photosensitizer, generating reactive oxygen species (ROS) that cause lipid
peroxidation and membrane damage, ultimately leading to cellular demise.

Caption: Mechanism of action of Ethoxyfen-ethyl via PPO inhibition.

Synthesis

A detailed, peer-reviewed synthesis protocol for Ethoxyfen-ethyl is not readily available in the
public domain. However, a general synthetic approach for diphenyl ether herbicides involves
the coupling of a substituted phenol with a substituted phenyl halide, followed by esterification.
For Ethoxyfen-ethyl, this would likely involve the reaction of 2-chloro-5-hydroxy-benzoic acid
with 2-chloro-4-(trifluoromethyl)phenyl derivative, followed by esterification with ethyl lactate.

Caption: Generalized synthetic workflow for Ethoxyfen-ethyl.

Experimental Protocols

Specific experimental protocols for Ethoxyfen-ethyl are not widely published. The following
are representative protocols for assays commonly used to evaluate diphenyl ether herbicides,
which can be adapted for Ethoxyfen-ethyl.

Protoporphyrinogen Oxidase (PPO) Inhibition Assay (In
Vitro)

This protocol is adapted from studies on other PPO inhibitors.
Objective: To determine the in vitro inhibitory activity of Ethoxyfen-ethyl on PPO.

Materials:

Isolated plant mitochondria or etioplasts (source of PPO)

Protoporphyrinogen IX (substrate)

Ethoxyfen-ethyl (test compound)

Assay buffer (e.g., 100 mM HEPES-KOH, pH 7.5, 1 mM EDTA, 5 mM DTT)
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e Spectrofluorometer
Procedure:
o Prepare a stock solution of Ethoxyfen-ethyl in a suitable solvent (e.g., DMSO).

» In a microplate, add the assay buffer, the enzyme preparation, and varying concentrations of
Ethoxyfen-ethyl.

« Initiate the reaction by adding protoporphyrinogen IX.
e Incubate at a controlled temperature (e.g., 30°C) in the dark.

e Measure the increase in fluorescence resulting from the formation of protoporphyrin 1X
(excitation ~405 nm, emission ~630 nm) over time.

e Calculate the rate of reaction for each concentration of the inhibitor.

o Determine the ICso value by plotting the percent inhibition against the logarithm of the
inhibitor concentration.

Caption: Workflow for in vitro PPO inhibition assay.

Quantitative Data

Specific quantitative data for Ethoxyfen-ethyl is not readily available in peer-reviewed
literature. The table below presents data for other representative diphenyl ether herbicides to
provide a context for the potential activity of Ethoxyfen-ethyl.

Organism/Enzyme

Compound ICs0 (NM) Reference
Source

Acifluorfen-methyl Corn etioplasts 4 [4]
Amaranthus

Fomesafen ~25 [1]

tuberculatus

Oxyfluorfen Nicotiana tabacum ~30 [3]
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[4] Matringe et al. (1989) Biochem J. 260(1):231-5.[1] Dayan et al. (1997) Weed Sci. 45(5):634-
641.[3] Matsumoto et al. (1999) J. Agric. Food Chem. 47(11):4775-4780.

Toxicology and Safety

Detailed toxicological data for Ethoxyfen-ethyl is limited. The Pesticide Properties Database
notes a "Moderate alert: Mammals acute toxicity: Moderate" but does not provide specific
values.[4] For context, toxicological data for a related diphenyl ether herbicide, Oxyfluorfen, is
provided below. It is crucial to note that this data is not for Ethoxyfen-ethyl and should only be
used for general informational purposes regarding the potential toxicity of this class of

compounds.
Parameter Value Species Route Source
LDso (Acute) >5000 mg/kg Rat Oral [2]
LDso (Acute) >10000 mg/kg Rabbit Dermal [2]
LCso (96h) 0.2 - 0.4 mg/L Fish - [2]

[2] PubChem CID 34333

Conclusion

Ethoxyfen-ethyl is a diphenyl ether herbicide that functions through the inhibition of
protoporphyrinogen oxidase. While its general mechanism of action is well-understood within
the context of its chemical class, specific quantitative data on its inhibitory potency, synthesis,
and toxicology are not widely available in the public domain. This technical guide provides a
framework for understanding Ethoxyfen-ethyl by leveraging available information and drawing
parallels with more extensively studied diphenyl ether herbicides. Further research is required
to fully characterize the specific properties of Ethoxyfen-ethyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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